4-Chloropyridine-2,6-dicarbaldehyde
Overview
Description
4-Chloropyridine-2,6-dicarbaldehyde is a chemical compound with the CAS Number: 311767-65-4 . It has a molecular weight of 169.57 and its IUPAC name is 4-chloro-2,6-pyridinedicarbaldehyde . It is typically stored at a temperature of 4°C and is available in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H4ClNO2/c8-5-1-6(3-10)9-7(2-5)4-11/h1-4H . The molecular structure of chloropyridine, a related compound, has been determined by gas-phase electron diffraction supplemented with rotation constants and restraints based on calculations .Physical and Chemical Properties Analysis
This compound has a molecular weight of 169.57 and is a powder at room temperature . It has a predicted density of 1.437±0.06 g/cm3 , a boiling point of 256.6ºC at 760mmHg , and a flash point of 109ºC .Scientific Research Applications
Synthesis and Chemical Reactions
4-Chloropyridine-2,6-dicarbaldehyde has been involved in various chemical syntheses and reactions. For instance, it has been used in the synthesis of macrocyclic ligands, demonstrating its utility in complex organic synthesis. Shaban et al. (2012) explored the synthesis of seven-coordinate iron(II) complexes using sulfur-based N3S2-macrocyclic ligands derived from pyridine-2,6-dicarbaldehyde (Shaban, Ibrahim, Heinemann, & van Eldik, 2012). Additionally, Niaz et al. (2013) studied the acid-catalyzed reactions of pyridine-2,6-dicarbaldehyde with phosphanylaniline, contributing to the field of ligand chemistry (Niaz, Iftikhar, Kindermann, Jones, & Heinicke, 2013).
Sensor Development
In the realm of sensor development, Zhou et al. (2018) demonstrated the use of a functional organic linker derived from pyridine-2,6-dicarbaldehyde in creating a sensitive europium sensor for detecting hypochlorite (Zhou, Li, Tang, Zhang, Fu, Wu, Ma, Gao, & Wang, 2018). This indicates its potential in developing advanced materials for chemical detection.
Electropolymerization and Electrochemistry
In electropolymerization and electrochemistry, Ying (2010) described the fabrication of a modified electrode using poly(pyridine-2,6-dicarbaldehyde) for detecting DNA and its damage, illustrating its applications in biotechnology and materials science (Ying, 2010).
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that chloropyridines are often used as intermediates in various chemical reactions .
Mode of Action
Chloropyridines, in general, are known to participate in a variety of chemical reactions, acting as intermediates .
Result of Action
As an intermediate in chemical reactions, its effects would largely depend on the specific reactions and the resulting compounds .
Properties
IUPAC Name |
4-chloropyridine-2,6-dicarbaldehyde | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClNO2/c8-5-1-6(3-10)9-7(2-5)4-11/h1-4H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BSKSABGWROVHEE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(N=C1C=O)C=O)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10601183 | |
Record name | 4-Chloropyridine-2,6-dicarbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10601183 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
169.56 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
311767-65-4 | |
Record name | 4-Chloropyridine-2,6-dicarbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10601183 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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